Cas no 2092695-73-1 (1-(3-bromophenyl)-5-fluoro-1H-pyrazole)

1-(3-Bromophenyl)-5-fluoro-1H-pyrazole is a halogenated pyrazole derivative with a bromine substituent on the phenyl ring and a fluorine atom on the pyrazole core. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in heterocyclic synthesis. The bromine moiety enhances its suitability for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The fluorine atom may improve metabolic stability and binding affinity in bioactive compounds. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, where precise modification of pyrazole scaffolds is often required. The compound is typically handled under standard laboratory conditions, with attention to halogenated compound safety protocols.

1-(3-bromophenyl)-5-fluoro-1H-pyrazole structure

2092695-73-1 structure

Product Name:1-(3-bromophenyl)-5-fluoro-1H-pyrazole

CAS No:2092695-73-1

MF:C₉H₆BrFN₂

MW:241.059744358063

CID:5238963

Update Time:2025-05-27

1-(3-bromophenyl)-5-fluoro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-(3-bromophenyl)-5-fluoro-
- 1-(3-bromophenyl)-5-fluoro-1H-pyrazole
- Inchi： 1S/C9H6BrFN2/c10-7-2-1-3-8(6-7)13-9(11)4-5-12-13/h1-6H
- InChI Key： BJWPGDPRPNBIME-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC(Br)=C2)C(F)=CC=N1

1-(3-bromophenyl)-5-fluoro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-310036-1.0g	1-(3-bromophenyl)-5-fluoro-1H-pyrazole	2092695-73-1		1.0g	$0.0	2023-02-26
Enamine	EN300-310036-1g	1-(3-bromophenyl)-5-fluoro-1H-pyrazole	2092695-73-1		1g	$0.0	2023-09-05

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Additional information on 1-(3-bromophenyl)-5-fluoro-1H-pyrazole

Comprehensive Overview of 1-(3-bromophenyl)-5-fluoro-1H-pyrazole (CAS No. 2092695-73-1): Properties, Applications, and Industry Insights

The compound 1-(3-bromophenyl)-5-fluoro-1H-pyrazole (CAS No. 2092695-73-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique bromophenyl and fluoro-pyrazole structural motifs, this compound serves as a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₉H₆BrFN₂, highlights the presence of halogens, which are critical for modulating reactivity and binding affinity in drug discovery.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their applications in crop protection and medicinal chemistry. Searches for terms like "fluoro-pyrazole synthesis" or "bromophenyl intermediates for drug development" reflect growing industry interest. The 3-bromophenyl moiety, in particular, enhances metabolic stability, making it a hotspot for designing kinase inhibitors and anti-inflammatory agents. Researchers frequently explore its role in targeted therapies, aligning with trends in personalized medicine.

From a synthetic perspective, CAS 2092695-73-1 is often synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in forums on green chemistry and atom-efficient protocols. Environmental concerns have driven queries like "sustainable halogenation techniques", positioning this compound as a case study for balancing efficiency and eco-friendliness. Its crystalline stability and solubility profile also make it a candidate for high-throughput screening (HTS) in drug discovery pipelines.

The agrochemical sector leverages 5-fluoro-1H-pyrazole scaffolds to develop next-generation pesticides with lower toxicity profiles. Google Trends data shows rising searches for "low-residue crop chemicals", where such derivatives play a pivotal role. Regulatory agencies increasingly favor compounds like 1-(3-bromophenyl)-5-fluoro-1H-pyrazole due to their degradability and selective action, addressing public concerns about environmental persistence.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry, topics frequently searched by QC professionals. Its melting point (∼150–155°C) and logP value (∼2.8) are critical parameters for formulation scientists, as evidenced by queries like "pyrazole physicochemical properties database". These metrics align with the industry’s focus on ADME optimization (Absorption, Distribution, Metabolism, Excretion).

Emerging applications include its use in OLED materials, where halogenated aromatics improve electron transport. With the electronics industry seeking "thermal-stable organic semiconductors", this compound’s thermal decomposition temperature (∼300°C) makes it a candidate for further study. Patent databases reveal incremental innovations around pyrazole-based electronic materials, signaling cross-disciplinary potential.

In conclusion, 1-(3-bromophenyl)-5-fluoro-1H-pyrazole exemplifies the convergence of pharmaceutical, agrochemical, and material science trends. Its CAS 2092695-73-1 designation serves as a gateway for researchers exploring structure-activity relationships (SAR) or green synthesis methods. As AI-driven molecular design gains traction (note: no AI-generated content here), such compounds will remain pivotal in addressing global challenges like food security and disease treatment.